3-(Dimethoxymethyl)hept-2-en-4-yne
Cat. No. B8514072
M. Wt: 168.23 g/mol
InChI Key: NJRUWVQBZGDQQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04088696
Procedure details
Ethyltriphenylphosphonium bromide (24.8 g) is stirred with 100 ml benzene, and 40 ml (1.6 N) butyl lithium in hexane is added over about one-half hour with a water bath used to take up the slight heat of reaction. The mixture (bright orange) is stirred at room temperature for 0.75 hour, and 10.0 g of the 1,1-dimethoxy-3-hexyne-2-one is added dropwise in one-half hour.
Identifiers
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REACTION_CXSMILES
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[CH:1]1C=CC=C[CH:2]=1.C([Li])CCC.[CH3:12][O:13][CH:14]([O:21][CH3:22])[C:15](=O)[C:16]#[C:17][CH2:18][CH3:19]>[Br-].C([P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C.CCCCCC>[CH3:12][O:13][CH:14]([O:21][CH3:22])[C:15](=[CH:1][CH3:2])[C:16]#[C:17][CH2:18][CH3:19] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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COC(C(C#CCC)=O)OC
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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24.8 g
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Type
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catalyst
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Smiles
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[Br-].C(C)[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture (bright orange) is stirred at room temperature for 0.75 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added over about one-half hour with a water bath
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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slight heat of reaction
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Outcomes
Product
Details
Reaction Time |
0.75 h |
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Name
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Type
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Smiles
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COC(C(C#CCC)=CC)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
